Cas no 1260895-99-5 (4-(2-bromo-3-fluorophenyl)piperidine)

• Product Name: 4-(2-bromo-3-fluorophenyl)piperidine
• CAS No: 1260895-99-5
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6016678
• PubChem ID: 84709370
• Update Time: 2025-05-20

4-(2-bromo-3-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-fluorophenyl)piperidine
• 1260895-99-5
• EN300-1895855

• Inchi： 1S/C11H13BrFN/c12-11-9(2-1-3-10(11)13)8-4-6-14-7-5-8/h1-3,8,14H,4-7H2
• InChI Key： ZOPVYPIFRVAHNW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1CCNCC1)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2-bromo-3-fluorophenyl)piperidine

Comprehensive Overview of 4-(2-bromo-3-fluorophenyl)piperidine (CAS No. 1260895-99-5): Properties, Applications, and Industry Insights

4-(2-bromo-3-fluorophenyl)piperidine (CAS No. 1260895-99-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a 2-bromo-3-fluorophenyl moiety, offering versatile reactivity for drug discovery and material science applications. Its CAS number 1260895-99-5 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global supply chains.

Recent trends in AI-driven drug design and high-throughput screening have highlighted the importance of fluorinated piperidine derivatives like 4-(2-bromo-3-fluorophenyl)piperidine. Researchers frequently search for "piperidine-based scaffolds" or "bromo-fluorophenyl compounds" to explore their potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in oncology and neurological disorder research. The compound’s halogenated aromatic system also aligns with the growing demand for bioisosteres in medicinal chemistry.

From a synthetic perspective, CAS 1260895-99-5 exemplifies the strategic use of halogen atoms (bromine and fluorine) to modulate lipophilicity and metabolic stability—key parameters in ADME optimization. Industry forums often discuss "how to synthesize fluorinated piperidines" or "applications of bromo-aryl piperidines," reflecting its relevance in process chemistry. The compound’s crystalline solid form and moderate solubility profile further make it suitable for formulation development.

Environmental and regulatory considerations are equally critical. While not classified as hazardous, 4-(2-bromo-3-fluorophenyl)piperidine requires standard handling protocols for halogenated compounds. Its eco-friendly synthetic routes (e.g., catalytic fluorination) resonate with the green chemistry movement, a trending search term among sustainability-focused manufacturers.

In summary, 4-(2-bromo-3-fluorophenyl)piperidine (CAS No. 1260895-99-5) bridges multiple disciplines—from preclinical drug development to advanced material engineering. Its dual functionality as a pharmacophore and chemical building block ensures enduring relevance in both academic and industrial settings, supported by evolving search queries like "piperidine derivatives for CNS drugs" or "fluorophenyl piperidine suppliers."